Cas no 24779-98-4 (2-(aminomethyl)adamantan-2-ol hydrochloride)

• Product Name: 2-(aminomethyl)adamantan-2-ol hydrochloride
• CAS No: 24779-98-4
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• MDL: MFCD03104739
• CID: 1029953
• PubChem ID: 286649
• Update Time: 2025-07-02

2-(aminomethyl)adamantan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)adamantan-2-ol
• 2-(ETHOXYCARBONYL)-4,5-DIFLUOROPHENYLBORONIC ACID, PINACOL ESTER
• 2-Aminomethyl-adamantan-2-ol
• (1-Methyl-1H-imidazol-2-yl)methanamine
• (1-Methyl-1H-imidazol-2-yl)methylamine
• (1-methylimidazol-2-yl)methylamine
• 1H-Imidazole-2-methanamine,1-methyl-
• 1-methyl-2-aminometh
• 1-Methyl-2-aminomethylimidazole
• 2-(aminomethyl)-1-methylimidazole
• 2-aminomethyl-1-methylimidazole
• 2-hydroxy-2-tricyclo[3.3.1.1.(3,7)]decane-2-methanamine hydrochloride
• C-(1-methyl-1H-imidazol-2-yl)-methylamine
• SBB014295
• 2-(aminomethyl)adamantan-2-ol hydrochloride
• NSC145166
• 28529-71-7
• (1R,3R,5R,7R)-2-(AMINOMETHYL)ADAMANTAN-2-OL
• 24779-98-4
• 2-Aminomethyl-2-adamantanol
• AKOS000302833
• Tricyclo[3.3.1.13,7]decan-2-ol, 2-(aminomethyl)-, hydrochloride (1:1)
• EN300-637384
• KTBCLFLXXIIDQR-UHFFFAOYSA-N
• SCHEMBL1524030
• 2-aminomethyl-2-hydroxyadamantane
• CHEMBL1275658
• AKOS006283480
• CS-0101250
• NSC-145166
• Oprea1_173240
• Tricyclo[3.3.1.13,7]decan-2-ol, 2-(aminomethyl)-
• 2-hydroxy-2-aminomethyladamantane
• DB-292937
• ALBB-013857
• tricyclo[3.3.1.1~3,7~]decan-2-ol, 2-(aminomethyl)-, hydrochloride

• MDL： MFCD03104739
• Inchi： 1S/C11H19NO/c12-6-11(13)9-2-7-1-8(4-9)5-10(11)3-7/h7-10,13H,1-6,12H2
• InChI Key： KTBCLFLXXIIDQR-UHFFFAOYSA-N
• SMILES： OC1(CN)C2CC3CC(C2)CC1C3

Computed Properties

• Exact Mass: 181.14677
• Monoisotopic Mass: 181.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25

Additional information on 2-(aminomethyl)adamantan-2-ol hydrochloride

Comprehensive Overview of 2-(Aminomethyl)adamantan-2-ol Hydrochloride (CAS No. 24779-98-4)

2-(Aminomethyl)adamantan-2-ol hydrochloride (CAS No. 24779-98-4) is a chemically modified adamantane derivative with significant applications in pharmaceutical research and organic synthesis. This compound, characterized by its unique adamantane backbone and functionalized amine group, has garnered attention for its potential in drug development, particularly in targeting neurological and metabolic disorders. The adamantane core provides exceptional stability and lipophilicity, making it a valuable scaffold for designing bioactive molecules.

In recent years, the demand for adamantane-based compounds has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in 2-(aminomethyl)adamantan-2-ol hydrochloride for its potential as a building block in synthesizing novel therapeutics. Its structural features, including the hydroxyl group and aminomethyl moiety, allow for diverse chemical modifications, enabling the creation of derivatives with tailored pharmacological properties. This adaptability aligns with the growing trend of personalized medicine and targeted drug delivery systems.

The compound’s CAS No. 24779-98-4 is frequently searched in academic and industrial databases, reflecting its relevance in current research. Scientists are exploring its role in modulating ion channels and enzyme activity, which are critical in treating conditions like Parkinson’s disease and diabetes. Additionally, its potential as a bioisostere for other pharmacophores has sparked interest in optimizing drug efficacy and reducing side effects.

From a synthetic perspective, 2-(aminomethyl)adamantan-2-ol hydrochloride is often utilized in multistep organic reactions, including amidation and esterification. Its compatibility with various reagents and solvents makes it a preferred choice for constructing complex molecular architectures. Recent publications highlight its use in developing prodrugs and bioconjugates, further expanding its utility in modern chemistry.

Environmental and safety considerations are also paramount when working with this compound. While it is not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. The compound’s stability under standard conditions makes it suitable for long-term storage, a feature highly valued in laboratory settings.

In conclusion, 2-(aminomethyl)adamantan-2-ol hydrochloride (CAS No. 24779-98-4) represents a pivotal compound in advancing pharmaceutical and chemical research. Its structural uniqueness and functional adaptability position it at the forefront of innovations in drug design and synthesis. As the scientific community continues to uncover its full potential, this compound is poised to play a critical role in addressing unmet medical needs and driving breakthroughs in organic chemistry.